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Compound of Interest

Compound Name: 1-Butanamine, N-propyl-

CAS No.: 20193-21-9

Cat. No.: B1293817 Get Quote

1-Butanamine, N-propyl-, also commonly known as N-propylbutylamine (CAS No. 20193-21-

9), is a secondary aliphatic amine with the molecular formula C₇H₁₇N.[1][2][3] This compound

serves as a versatile intermediate and building block in various chemical syntheses, including

the development of pharmaceuticals and agrochemicals.[3] Its utility in organic synthesis stems

from the reactivity of its secondary amine group, which can readily participate in nucleophilic

substitution and reductive amination reactions.[3] Furthermore, emerging applications in

material science are being explored, such as its potential use in forming thin films and as a

corrosion inhibitor.[3]

However, the very reactivity that makes N-propylbutylamine a valuable synthetic tool also

necessitates a rigorous and well-informed approach to its handling and safety management.

This guide provides drug development professionals, researchers, and scientists with the

critical technical knowledge required to handle this chemical safely, ensuring the protection of

personnel and the integrity of research. The causality behind each recommendation is

explained to foster a deep-rooted culture of safety that goes beyond mere procedural

compliance.

Part 1: Hazard Identification and Classification
A foundational principle of laboratory safety is a comprehensive understanding of a chemical's

intrinsic hazards. N-propylbutylamine is classified under the Globally Harmonized System

(GHS) as a substance with significant corrosive and flammable properties.
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GHS Classification:

Flammable Liquids, Category 3 (H226): Flammable liquid and vapor.[1][4] This classification

indicates that the substance has a flashpoint between 23°C and 60°C, making it a

considerable fire risk under ambient laboratory conditions.

Skin Corrosion/Irritation, Category 1B (H314): Causes severe skin burns and eye damage.[1]

[4] This is a critical hazard, implying that contact can cause irreversible damage to skin and

eyes. The corrosive nature is characteristic of many aliphatic amines.

The signal word for this chemical is "Danger," underscoring the severity of these potential

hazards.[1][4]

Visualizing Chemical Hazards
The following diagram provides a summary of the primary hazards associated with N-

propylbutylamine, emphasizing the dual risk of flammability and corrosivity that must be

managed concurrently.

1-Butanamine, N-propyl- (CAS: 20193-21-9) Hazard Details

GHS Hazards

Signal Word: Danger

H226 Flammable Liquid & Vapor

H314 Causes Severe Skin Burns & Eye Damage

Click to download full resolution via product page

Caption: GHS Hazard Profile for N-propylbutylamine.

Part 2: Physical and Chemical Properties
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Understanding the physical properties of a chemical is crucial for designing safe experiments

and for responding effectively to emergencies. For instance, knowing the vapor pressure and

density helps in assessing inhalation risks and how vapors might accumulate in a laboratory

space.

Property Value Source

CAS Number 20193-21-9 [1][2]

Molecular Formula C₇H₁₇N [1][2]

Molecular Weight 115.22 g/mol [1]

Appearance Colorless liquid [5]

Odor Ammonia or fish-like [6]

Boiling Point

Data not consistently available;

requires experimental

verification.

Vapor Pressure
Data not consistently available;

handle as if volatile.

Flash Point
H226 classification implies

between 23°C and 60°C
[1][4]

Solubility

Data on water solubility is not

readily available, but amines

often have some solubility.

Note: The absence of readily available, verified quantitative data for properties like boiling point

and vapor pressure necessitates a conservative approach, assuming the compound is volatile

and its vapors can easily form flammable mixtures with air.

Part 3: Safe Handling, Storage, and Exposure
Controls
A multi-layered safety strategy, often termed the "Hierarchy of Controls," is the most effective

approach to mitigating risks. This methodology prioritizes engineering and administrative
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controls over sole reliance on Personal Protective Equipment (PPE).

Hierarchy of Controls Workflow

Examples

Examples

Examples

Elimination / Substitution
(Most Effective)

Engineering Controls

If elimination is not feasible

Administrative Controls

Supplement with procedures

Chemical Fume Hood Local Exhaust Ventilation Grounding/Bonding for Flammables

Personal Protective Equipment (PPE)
(Least Effective)

Final barrier of protection

Standard Operating Procedures (SOPs) Chemical Hygiene Plan Designated Work Areas Safety Training

Safety Goggles & Face Shield Chemical-Resistant Gloves Flame-Resistant Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of Controls for managing chemical exposure.

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to isolate personnel from the hazard.
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Ventilation: All work with N-propylbutylamine must be conducted in a certified chemical fume

hood. This is non-negotiable due to the compound's corrosivity and potential inhalation

toxicity. The fume hood contains vapors and provides protection from splashes.

Ignition Source Control: Given its flammability, all sources of ignition must be rigorously

excluded from the handling area.[7][8] This includes using explosion-proof electrical

equipment (stirrers, heaters) and non-sparking tools.[7][8]

Static Electricity Prevention: Transferring the liquid can generate static electricity, which can

ignite flammable vapors. Ensure that containers are properly grounded and bonded during

transfer operations.[8]

Administrative Controls: Standardizing Safe Practices
Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this chemical. The SOP should cover quantity limits, step-by-step

handling instructions, and emergency shutdown procedures.

Designated Areas: Clearly demarcate areas where N-propylbutylamine is stored and

handled. Access should be restricted to trained and authorized personnel.

Chemical Hygiene Plan (CHP): All handling must conform to the institution's CHP, which

outlines policies and procedures for working safely with hazardous chemicals.

Personal Protective Equipment (PPE): The Final Barrier
PPE is essential but should never be the sole means of protection. The choice of PPE must be

based on a thorough risk assessment of the specific tasks being performed.

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[7] Due to the severe corrosive hazard, a full-face shield must be

worn over the goggles whenever there is a risk of splashing.[4]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves.[7] While specific breakthrough time

data for N-propylbutylamine is not widely published, nitrile or neoprene gloves are
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generally recommended for amines. It is critical to inspect gloves before each use and

change them frequently, especially if contact is suspected.

Protective Clothing: Wear a flame-resistant lab coat and impervious clothing, such as a

chemical-resistant apron, to protect against skin contact.[4][7] Contaminated clothing must

be removed immediately and decontaminated before reuse.[4]

Respiratory Protection: If engineering controls fail or during certain high-risk procedures

(e.g., cleaning up a large spill), a NIOSH-approved respirator with an appropriate cartridge

for organic vapors/amines may be necessary. Respirator use requires a formal respiratory

protection program, including fit-testing and training.

Storage Requirements
Proper storage is critical to prevent fire and degradation.

Location: Store in a tightly closed container in a dry, cool, and well-ventilated area

designated for flammable liquids.[7]

Incompatibilities: Keep away from strong oxidizing agents and acids, as reactions can

generate heat and present a fire or explosion hazard.[5]

Containers: Use only containers that are approved for flammable liquids. Avoid using metal

containers where corrosion is a risk.

Part 4: Emergency Procedures
Preparedness is paramount. All personnel working with N-propylbutylamine must be familiar

with these emergency protocols.

First Aid Measures
Immediate action is critical in the event of an exposure. The guiding principle is rapid and

thorough decontamination.

Inhalation: Immediately move the victim to fresh air.[4][7] If breathing is difficult or has

stopped, provide artificial respiration (avoiding mouth-to-mouth resuscitation) and seek

immediate medical attention.[7]
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Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes.[4] A safety shower should be used for

large-area contact. Seek immediate medical attention.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open to ensure complete irrigation.[4] Remove contact lenses if present and easy

to do.[4] Immediate consultation with an ophthalmologist is required.

Ingestion: Do NOT induce vomiting due to the risk of perforation.[4] Rinse the mouth with

water. Never give anything by mouth to an unconscious person.[4] Call a physician or Poison

Control Center immediately.[7]

Firefighting Procedures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[4][7] Water spray can be used to cool containers but may be ineffective at

extinguishing the fire itself.[4]

Protective Actions: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[4] Vapors are heavier than air and can travel to a distant

ignition source.[5]

Accidental Release and Spill Cleanup Protocol
A spill of N-propylbutylamine is a dual chemical and fire hazard.

Step-by-Step Spill Response:

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

Isolate the area and prevent entry.

Control Ignition Sources: Remove all sources of ignition (turn off equipment, no open

flames).

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Don PPE: Wear the appropriate PPE as described in Part 3.3, including respiratory

protection if necessary.
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Containment: Prevent the spill from entering drains or waterways. Cover drains if necessary.

Absorption: For small spills, absorb the liquid with a non-combustible, inert material such as

sand, earth, or vermiculite. Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and closed container for hazardous waste disposal.[7]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution,

followed by soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Conclusion
1-Butanamine, N-propyl- is a chemical that demands respect and meticulous handling. Its

dual flammable and corrosive nature requires a comprehensive safety program built on the

principles of the hierarchy of controls. By understanding the causality behind these safety

protocols—from the necessity of grounding and bonding to prevent static ignition to the critical

importance of immediate and prolonged flushing after skin contact—researchers can create a

self-validating system of safety. This in-depth knowledge empowers scientists to utilize this

valuable reagent while ensuring the highest standards of occupational health and safety in the

laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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